3-(3,4-Dimethylphenoxy)-1-(2-ethylbenzimidazolyl)propan-2-ol

• IUPAC Name: 1-(3,4-dimethylphenoxy)-3-(2-ethylbenzimidazol-1-yl)propan-2-ol
• InChI: InChI=1S/C20H24N2O2/c1-4-20-21-18-7-5-6-8-19(18)22(20)12-16(23)13-24-17-10-9-14(2)15(3)11-17/h5-11,16,23H,4,12-13H2,1-3H3
• InChI Key: WEUAACGHUVSDCD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1CC(COC3=CC(=C(C=C3)C)C)O
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

3-(3,4-Dimethylphenoxy)-1-(2-ethylbenzimidazolyl)propan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as carvedilol, which is a beta-blocker medication used to treat heart failure, high blood pressure, and other cardiovascular diseases. However, in

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and characterization of various compounds with similar structural motifs, such as benzofuro[2,3-c]pyrazol-3(1H)-ones and benzimidazole derivatives, have been reported. These studies are crucial for understanding the chemical behavior and potential applications of similar compounds in fields such as organic synthesis and medicinal chemistry (Hogale, Shirke, & Kharade, 1995).

Pharmacological Applications

• Research on beta-adrenoceptor blocking agents, including the synthesis of 1-[(4-hydroxyphenethyl)amino]-3-(aryloxy)propan-2-ols and their derivatives, has demonstrated the importance of such compounds in developing cardioselective drugs (Rzeszotarski, Gibson, Eckelman, & Reba, 1979).

Structural and Conformational Analysis

• Crystallographic and conformational studies on derivatives like 2-amino-N-(dimethylphenoxyethyl)propan-1-ol have provided insights into the structural dynamics and potential interactions of these molecules, which can be relevant for designing compounds with specific biological activities (Nitek, Kania, Marona, Waszkielewicz, & Żesławska, 2020).

Material Science and Luminescence

• In the field of material science, dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks have shown potential for luminescence sensing of benzaldehyde, highlighting the versatility of such structures in developing sensors and functional materials (Shi, Zhong, Guo, & Li, 2015).